![molecular formula C20H23N3O5S2 B2513035 4-(1,1-dioxido-1,2-thiazinan-2-yl)-N-(3-(2-oxopyrrolidin-1-yl)phenyl)benzenesulfonamide CAS No. 1396867-69-8](/img/structure/B2513035.png)
4-(1,1-dioxido-1,2-thiazinan-2-yl)-N-(3-(2-oxopyrrolidin-1-yl)phenyl)benzenesulfonamide
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Description
Scientific Research Applications
Synthetic Utilities and Biological Activities
This compound, due to its complex structure, is likely involved in the synthesis of various heterocyclic compounds, which are crucial in the development of pharmaceuticals and materials with specific properties. Although the direct studies on this specific compound are not available, insights can be drawn from related research on the synthesis and applications of structurally similar heterocyclic compounds.
Heterocyclic Compound Synthesis : Research has highlighted the importance of synthesizing benzimidazoles, quinoxalines, and benzo(1,5)diazepines from o-phenylenediamines and various electrophilic reagents. Such compounds have shown significant biological activities, suggesting the potential utility of related sulfonamide compounds in drug discovery and development (Ibrahim, 2011).
Chemical Transformations and Biological Activities : The exploration of chemical transformations and pharmacological properties of heterocyclic compounds, such as those involving thiophene and pyridine rings, indicates the potential of such frameworks in creating new therapeutic agents. These studies involve evaluating the effects of various substitutions and modifications on biological activity, offering a pathway for the development of novel drugs with enhanced efficacy and specificity (Kamneva et al., 2018).
Applications in Material Science
Organic Light-Emitting Diodes (OLEDs) : The design and synthesis of organic semiconductors for OLED applications have been a significant area of research. Compounds with heterocyclic cores, such as those related to the sulfonamide , could potentially serve as the basis for novel optoelectronic materials. These materials are valuable for developing more efficient and versatile OLEDs, with applications ranging from displays to lighting (Squeo & Pasini, 2020).
properties
IUPAC Name |
4-(1,1-dioxothiazinan-2-yl)-N-[3-(2-oxopyrrolidin-1-yl)phenyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N3O5S2/c24-20-7-4-12-22(20)18-6-3-5-16(15-18)21-30(27,28)19-10-8-17(9-11-19)23-13-1-2-14-29(23,25)26/h3,5-6,8-11,15,21H,1-2,4,7,12-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WYYCXMMMAYMVCB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCS(=O)(=O)N(C1)C2=CC=C(C=C2)S(=O)(=O)NC3=CC(=CC=C3)N4CCCC4=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N3O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
449.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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